Cas no 1361692-57-0 (6-(trifluoromethoxy)pyridine-2-carbaldehyde)

• Product Name: 6-(trifluoromethoxy)pyridine-2-carbaldehyde
• CAS No: 1361692-57-0
• MF: C₇H₄F₃NO₂
• MW: 191.107372283936
• MDL: MFCD25450664
• CID: 2083352
• PubChem ID: 118854459
• Update Time: 2025-11-01

6-(trifluoromethoxy)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(trifluoromethoxy)picolinaldehyde
• 6-(trifluoromethoxy)pyridine-2-carbaldehyde
• 1361692-57-0
• SCHEMBL25236473
• 2-(Trifluoromethoxy)pyridine-6-carboxaldehyde
• JYTWNAMOXYYADL-UHFFFAOYSA-N
• EN300-8296516
• DB-325458

• MDL： MFCD25450664
• Inchi： 1S/C7H4F3NO2/c8-7(9,10)13-6-3-1-2-5(4-12)11-6/h1-4H
• InChI Key： JYTWNAMOXYYADL-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=O)N=1)(F)F

Computed Properties

• Exact Mass: 191.01941286Da
• Monoisotopic Mass: 191.01941286Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2Ų

Additional information on 6-(trifluoromethoxy)pyridine-2-carbaldehyde

Recent Advances in the Application of 6-(Trifluoromethoxy)pyridine-2-carbaldehyde (CAS: 1361692-57-0) in Chemical Biology and Pharmaceutical Research

The compound 6-(trifluoromethoxy)pyridine-2-carbaldehyde (CAS: 1361692-57-0) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heterocyclic aldehyde, characterized by its trifluoromethoxy substituent, has shown significant potential in the development of novel bioactive molecules. Recent studies have highlighted its utility as a key intermediate in the synthesis of various pharmacophores, particularly in the design of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 6-(trifluoromethoxy)pyridine-2-carbaldehyde as a precursor in the synthesis of potent JAK3 inhibitors. The researchers utilized this compound to introduce the trifluoromethoxy group into the pyridine core, which significantly enhanced the metabolic stability of the resulting inhibitors while maintaining their target affinity. The study reported IC50 values in the low nanomolar range for several derivatives, suggesting promising therapeutic potential for autoimmune diseases.

In the field of antimicrobial research, a recent patent application (WO2023056321) disclosed novel antibacterial compounds incorporating the 6-(trifluoromethoxy)pyridine-2-carbaldehyde scaffold. The inventors demonstrated that derivatives of this compound exhibited potent activity against multidrug-resistant Gram-positive bacteria, including MRSA strains. The presence of the trifluoromethoxy group was found to be crucial for both antibacterial activity and pharmacokinetic properties, particularly in improving membrane permeability.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the functionalization of 6-(trifluoromethoxy)pyridine-2-carbaldehyde. A 2024 publication in Organic Letters described a novel palladium-catalyzed coupling reaction that enables efficient derivatization at the aldehyde position while preserving the trifluoromethoxy functionality. This advancement has significantly expanded the structural diversity of accessible derivatives, facilitating structure-activity relationship studies in drug discovery programs.

The physicochemical properties of 6-(trifluoromethoxy)pyridine-2-carbaldehyde have also been the subject of recent investigations. Computational studies have revealed that the trifluoromethoxy group induces unique electronic effects on the pyridine ring, influencing both the reactivity of the aldehyde group and the overall molecular conformation. These findings, published in Physical Chemistry Chemical Physics, provide valuable insights for rational drug design utilizing this scaffold.

Looking forward, the unique combination of synthetic accessibility and favorable physicochemical properties makes 6-(trifluoromethoxy)pyridine-2-carbaldehyde a promising scaffold for future drug discovery efforts. Current research directions include its application in the development of CNS-penetrant compounds, where the trifluoromethoxy group has shown potential in modulating blood-brain barrier permeability. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for neurological and inflammatory indications.